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Compound Name:
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methylchromen-4-one

Cat. No.: B1269931 Get Quote

Technical Guide: 3-Bromo-6-chloro-7-
methylchromen-4-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known chemical properties of 3-Bromo-6-
chloro-7-methylchromen-4-one. Due to the limited availability of public data for this specific

compound, this document also presents general methodologies for the synthesis of substituted

chromones and discusses the potential biological activities based on structurally related

compounds. This guide is intended to serve as a foundational resource for researchers

interested in the evaluation and potential development of this molecule.

Chemical Properties
3-Bromo-6-chloro-7-methylchromen-4-one is a halogenated and methylated derivative of the

chromen-4-one scaffold. The core chemical and physical properties are summarized below. It is

important to note that some of the quantitative data are predicted values due to the absence of

experimentally determined values in published literature.

Table 1: Chemical and Physical Properties of 3-Bromo-6-chloro-7-methylchromen-4-one
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Property Value Source

IUPAC Name
3-Bromo-6-chloro-7-methyl-

4H-chromen-4-one
-

Synonyms
3-Bromo-6-chloro-7-

methylchromone
Chemcd[1]

CAS Number 263365-48-6 Chemcd[1]

Molecular Formula C₁₀H₆BrClO₂ Chemcd[1]

Molecular Weight 273.512 g/mol Chemcd[1]

Melting Point Data not available -

Boiling Point 348.7 ± 42.0 °C (Predicted) -

Density 1.734 ± 0.06 g/cm³ (Predicted) -

Solubility Data not available -

Purity ≥95% (Commercially available) -

Spectral Data: While some chemical databases indicate the availability of spectral data (¹H

NMR, ¹³C NMR, Mass Spectrometry, and IR), the actual spectra and peak lists for 3-Bromo-6-
chloro-7-methylchromen-4-one are not readily accessible in the public domain.[1]

Experimental Protocols: A General Approach to
Synthesis
A specific experimental protocol for the synthesis of 3-Bromo-6-chloro-7-methylchromen-4-
one is not detailed in the available scientific literature. However, the synthesis of substituted

chromones is a well-established area of organic chemistry. A plausible synthetic approach can

be extrapolated from general methods for the synthesis of 3-halochromones.

One common strategy involves the cyclization of a suitably substituted 2'-

hydroxyacetophenone. The synthesis could likely be achieved through a multi-step process

starting from a substituted phenol.
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Proposed Synthetic Workflow:

1-(4-chloro-2-hydroxy-3-methylphenyl)ethan-1-one

Reaction with a Brominating Agent
(e.g., N-Bromosuccinimide)

Step 1: Acylation

Intermediate Chalcone

Step 2: Bromination

Cyclization under acidic or basic conditions

Step 3: Cyclization

3-Bromo-6-chloro-7-methylchromen-4-one

Click to download full resolution via product page

Figure 1: A generalized synthetic workflow for the preparation of 3-Bromo-6-chloro-7-
methylchromen-4-one.

Detailed Methodological Steps (General Procedure):

Synthesis of the Precursor Ketone: The synthesis would likely commence with the

appropriate substituted phenol, which would undergo a Friedel-Crafts acylation or a similar

reaction to introduce the acetyl group, yielding 1-(4-chloro-2-hydroxy-3-methylphenyl)ethan-

1-one.

Formation of a Chalcone Intermediate: The resulting ketone could then be reacted with a

suitable electrophile to introduce the carbon framework that will form the pyranone ring.
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Bromination and Cyclization: The intermediate would then be subjected to bromination,

potentially using a reagent like N-bromosuccinimide (NBS), followed by an acid- or base-

catalyzed intramolecular cyclization to yield the final chromen-4-one ring system.

Note: This proposed synthesis is based on established chemical principles for the formation of

chromones. The specific reaction conditions, such as solvents, temperatures, and catalysts,

would require experimental optimization for this particular target molecule.

Biological Activity and Potential Signaling Pathways
There is no specific biological activity data available for 3-Bromo-6-chloro-7-methylchromen-
4-one in the public domain. However, the chromone scaffold is a well-known privileged

structure in medicinal chemistry, and its derivatives have been reported to exhibit a wide range

of biological activities.

Known Activities of Structurally Related Chromones:

Antimicrobial and Antifungal Activity: Various halogenated chromone derivatives have

demonstrated significant antimicrobial and antifungal properties. For instance, compounds

like 6-bromo-3-formylchromone and 6-chloro-3-formylchromone have shown activity against

Vibrio parahaemolyticus and Vibrio harveyi.[2] Other studies on flavonoid derivatives

containing bromine and chlorine have also indicated potent inhibitory activity against

pathogenic bacteria.[3][4]

Anticancer and Cytotoxic Activity: Chromone derivatives are widely investigated for their

potential as anticancer agents.[5] Their mechanisms of action can include the inhibition of

protein kinases, induction of apoptosis, and anti-proliferative effects. Some substituted

chromones have been identified as potent inhibitors of the breast cancer resistance protein

(ABCG2), which is involved in multidrug resistance.[6]

Anti-inflammatory Activity: The chromone nucleus is a key component of some compounds

with anti-inflammatory properties.[7]

Potential Signaling Pathways:

Given the lack of specific studies on 3-Bromo-6-chloro-7-methylchromen-4-one, any

depiction of a signaling pathway would be highly speculative. However, based on the activities
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of related compounds, potential interactions could be hypothesized. For instance, if the

molecule were to exhibit anticancer properties, it might interfere with pathways such as:

Apoptosis Induction: Many cytotoxic agents trigger programmed cell death. A logical

workflow for investigating this would involve treating cancer cell lines with the compound and

assaying for markers of apoptosis.

Kinase Inhibition: Substituted chromones have been shown to inhibit various protein kinases

involved in cell proliferation and survival.

Illustrative Experimental Workflow for Biological Evaluation:

3-Bromo-6-chloro-7-methylchromen-4-one

In vitro screening
(e.g., cell viability assays on cancer cell lines)

Active

Hit Identification

Inactive

Mechanism of Action Studies
(e.g., Apoptosis assays, Kinase inhibition profiling)

Lead Optimization
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Figure 2: A conceptual workflow for the initial biological evaluation of 3-Bromo-6-chloro-7-
methylchromen-4-one.
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Conclusion
3-Bromo-6-chloro-7-methylchromen-4-one is a chemical entity with a confirmed molecular

structure and a few predicted physical properties. However, there is a significant gap in the

publicly available experimental data, including its melting point, solubility, detailed spectral

characterization, a specific protocol for its synthesis, and any biological activity. The chromone

scaffold is of great interest in medicinal chemistry, and based on the activities of structurally

related compounds, this molecule warrants further investigation for its potential antimicrobial

and cytotoxic properties. The general synthetic strategies and a conceptual workflow for

biological evaluation provided herein can serve as a starting point for researchers aiming to

explore the therapeutic potential of this and other novel substituted chromones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1269931#3-bromo-6-chloro-7-methylchromen-4-one-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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